Cas no 1001050-30-1 (5-Chloro-3-methylpyrazin-2-amine)

• Product Name: 5-Chloro-3-methylpyrazin-2-amine
• CAS No: 1001050-30-1
• MF: C₅H₆ClN₃
• MW: 143.574239253998
• MDL: MFCD09881411
• CID: 892850
• PubChem ID: 53424289
• Update Time: 2025-06-27

5-Chloro-3-methylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-methylpyrazin-2-amine
• JQIRKTCPIIGFIK-UHFFFAOYSA-N
• MFCD09881411
• EN300-194813
• P10837
• SCHEMBL14938822
• CS-0050521
• AB54525
• 1001050-30-1
• SCHEMBL21301248
• 2-Pyrazinamine, 5-chloro-3-methyl-
• DTXSID60698467
• AKOS006312380
• AS-50667
• DB-196537

• MDL： MFCD09881411
• Inchi： 1S/C5H6ClN3/c1-3-5(7)8-2-4(6)9-3/h2H,1H3,(H2,7,8)
• InChI Key： JQIRKTCPIIGFIK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C)=N1)N

Computed Properties

• Exact Mass: 143.0250249g/mol
• Monoisotopic Mass: 143.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 276.4±35.0 °C at 760 mmHg
• Flash Point: 205.0±23.6 °C

5-Chloro-3-methylpyrazin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 5-Chloro-3-methylpyrazin-2-amine

Professional Introduction to 5-Chloro-3-methylpyrazin-2-amine (CAS No. 1001050-30-1)

5-Chloro-3-methylpyrazin-2-amine, identified by its CAS number 1001050-30-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a pyrazine core substituted with a chlorine atom at the 5-position and a methyl group at the 3-position, making it a versatile intermediate for the development of various pharmacologically active molecules.

The compound's unique structural attributes have garnered considerable attention from researchers due to its potential applications in drug discovery and medicinal chemistry. The presence of both electron-withdrawing and electron-donating groups on the pyrazine ring enhances its reactivity, enabling diverse chemical transformations that are pivotal for synthesizing complex molecular architectures.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their extensive role in medicinal chemistry. Pyrazine derivatives, in particular, have been extensively studied for their antimicrobial, antiviral, and anticancer properties. Among these derivatives, 5-Chloro-3-methylpyrazin-2-amine stands out as a promising precursor for designing next-generation therapeutics.

One of the most compelling aspects of this compound is its utility in constructing biologically relevant scaffolds. Researchers have leveraged its reactivity to develop novel inhibitors targeting various enzymes and receptors implicated in human diseases. For instance, studies have demonstrated its role in synthesizing potent kinase inhibitors, which are critical in oncology research. The chlorine substituent at the 5-position facilitates nucleophilic aromatic substitution reactions, while the methyl group at the 3-position enhances steric hindrance, allowing for precise functionalization.

The compound's significance extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies have utilized 5-Chloro-3-methylpyrazin-2-amine as a key building block in the synthesis of small-molecule drugs. Its incorporation into drug candidates has led to improved pharmacokinetic profiles and enhanced therapeutic efficacy. Furthermore, its stability under various reaction conditions makes it an attractive choice for large-scale manufacturing processes.

Advances in computational chemistry have further underscored the importance of this compound. Molecular modeling studies have revealed that modifications to its structure can significantly alter its biological activity. These insights have guided researchers in designing analogs with improved pharmacological properties. For example, computational screening has identified derivatives of 5-Chloro-3-methylpyrazin-2-amine that exhibit enhanced binding affinity to target proteins, promising greater therapeutic potency.

The integration of machine learning techniques has also accelerated the discovery process. Predictive models trained on large datasets of pyrazine derivatives have been developed to forecast the biological activity of novel compounds derived from 5-Chloro-3-methylpyrazin-2-amine. This approach has not only expedited drug development but also reduced experimental costs by prioritizing promising candidates for further investigation.

In conclusion, 5-Chloro-3-methylpyrazin-2-amine (CAS No. 1001050-30-1) is a cornerstone compound in modern pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing diverse bioactive molecules. As research continues to evolve, this compound is expected to play an even more pivotal role in the discovery and development of innovative therapeutics that address unmet medical needs.